(2S,3S)-2-(2,5-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid

• IUPAC Name: (2S,3S)-2-(2,5-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid
• InChI: InChI=1S/C16H21NO5/c1-4-17-14(18)8-6-11(16(19)20)15(17)12-9-10(21-2)5-7-13(12)22-3/h5,7,9,11,15H,4,6,8H2,1-3H3,(H,19,20)/t11-,15-/m0/s1
• InChI Key: FUNLJWYYZRTVLO-NHYWBVRUSA-N
• Canonical SMILES: CCN1C(C(CCC1=O)C(=O)O)C2=C(C=CC(=C2)OC)OC
• Isomeric SMILES: CCN1[C@@H]([C@H](CCC1=O)C(=O)O)C2=C(C=CC(=C2)OC)OC
• Molecular Formula: C16H21NO5
• Molecular Weight: 307.34 g/mol

Description

(2S,3S)-2-(2,5-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid, also known as eticyclidine, is a synthetic compound that belongs to the class of dissociative anesthetics. It was first synthesized in the 1960s and was initially developed as a potential alternative to phencyclidine (PCP), which had a high potential for abuse and severe side effects. Eticyclidine has been extensively studied for its potential use in scientific research and has been found to have various biochemical and physiological effects.

Mechanism of Action

Eticyclidine acts as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. By blocking the NMDA receptor, (2S,3S)-2-(2,5-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid disrupts the communication between neurons and produces a dissociative state characterized by altered sensory perception, loss of consciousness, and amnesia.
Biochemical and Physiological Effects:
Eticyclidine has been found to produce a range of biochemical and physiological effects, including analgesia, sedation, hypothermia, and respiratory depression. It has also been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

Eticyclidine has several advantages as a research tool, including its potency, selectivity, and well-defined mechanism of action. However, its use is limited by its potential for abuse and the difficulty of synthesizing and handling the compound safely.

Future Directions

Future research on (2S,3S)-2-(2,5-dimethoxyphenyl)-1-ethyl-6-oxopiperidine-3-carboxylic acid may focus on its potential therapeutic applications, including its use in the treatment of depression, anxiety, and post-traumatic stress disorder. Further studies may also investigate the mechanisms of action of dissociative anesthetics and their effects on neurotransmitter systems. Additionally, the development of safer and more efficient synthesis methods may facilitate research on this compound and its derivatives.

Scientific Research Applications

Eticyclidine has been used in scientific research to study the effects of dissociative anesthetics on the central nervous system. It has been found to have potential therapeutic applications in the treatment of depression, anxiety, and post-traumatic stress disorder. Eticyclidine has also been used to study the mechanisms of action of dissociative anesthetics and their effects on neurotransmitter systems.